Cas no 1956370-66-3 (1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid)
1956370-66-3 structure
Product Name:1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid
CAS No:1956370-66-3
MF:C13H13FO3
MW:236.238927602768
CID:5739741
Update Time:2023-11-10
1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 1-(2-fluorophenyl)-3-oxo-
- 1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid
-
- Inchi: 1S/C13H13FO3/c14-11-6-2-1-5-10(11)13(12(16)17)7-3-4-9(15)8-13/h1-2,5-6H,3-4,7-8H2,(H,16,17)
- InChI Key: SQUIZIFHVFDWJG-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2F)(C(O)=O)CCCC(=O)C1
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Boiling Point: 410.4±45.0 °C(Predicted)
- pka: 3.53±0.20(Predicted)
1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12099775-1g |
1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid |
1956370-66-3 | 97% | 1g |
$681 | 2024-07-24 |
1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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